Cas no 651047-95-9 (Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate
• CAS No: 651047-95-9
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 5041016
• Update Time: 2025-06-14

Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate
• Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-8-4-7-18(9-10-19)12-11(15)16-5-6-17-12/h5-6H,4,7-10H2,1-3H3
• InChI Key： LGRSALKNPVXCRP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate (CAS No. 651047-95-9)

The compound Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate (CAS No. 651047-95-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a chloropyrazine moiety and a diazepane ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate is its role in medicinal chemistry. The compound's chloropyrazine group is known for its ability to modulate protein-protein interactions, making it a critical component in the design of novel drugs. Additionally, the diazepane ring provides conformational flexibility, which is often essential for binding to biological targets. This dual functionality positions the compound as a versatile building block in the synthesis of complex molecules.

In recent years, the demand for high-purity intermediates like Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable and well-characterized compounds to accelerate the drug discovery process. The compound's CAS No. 651047-95-9 serves as a unique identifier, ensuring precise communication among researchers and suppliers in the global chemical marketplace.

Another area where Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate shows promise is in the field of agrochemicals. The chloropyrazine moiety is often found in pesticides and herbicides, suggesting potential applications in crop protection. Researchers are exploring its derivatives for their efficacy against resistant pests, aligning with the growing need for sustainable agricultural solutions. This intersection of pharmaceutical and agrochemical research highlights the compound's broad utility.

From a synthetic perspective, the preparation of Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate involves multi-step organic reactions, including Boc protection and nucleophilic substitution. These processes require careful optimization to achieve high yields and purity, which are critical for downstream applications. The compound's stability under various conditions also makes it a preferred choice for long-term storage and transportation, further enhancing its commercial viability.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. Researchers are investigating eco-friendly alternatives for producing intermediates like Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce waste and energy consumption. These efforts align with global sustainability goals and address the concerns of environmentally conscious stakeholders.

The compound's relevance extends to academic research, where it is used as a model substrate for studying reaction mechanisms and developing new synthetic methodologies. Its structural complexity provides an excellent platform for training the next generation of chemists. Institutions and laboratories worldwide are incorporating Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate into their curricula to bridge the gap between theoretical knowledge and practical application.

In summary, Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate (CAS No. 651047-95-9) is a multifaceted compound with significant implications for drug discovery, agrochemical development, and sustainable chemistry. Its unique structural features and versatile applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.